5-[1-(tert-Butoxycarbonyl)piperidin-4-yl]-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 5-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C14H20N2O5/c1-14(2,3)21-13(19)16-6-4-9(5-7-16)11-10(12(17)18)15-8-20-11/h8-9H,4-7H2,1-3H3,(H,17,18)
• InChI Key: IKDSOZSAZOWWKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C2=C(N=CO2)C(=O)O
• Molecular Formula: C14H20N2O5
• Molecular Weight: 296.32 g/mol
• CAS RN: 1252657-86-5

Description

The compound “5-[1-(tert-Butoxycarbonyl)piperidin-4-yl]-1,3-oxazole-4-carboxylic acid” is a chemical compound with a molecular weight of 312.37. It is also known by its IUPAC name, 1-(1-(tert-butoxycarbonyl)piperidin-4-yl)-5-oxopyrrolidine-3-carboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H24N2O5/c1-15(2,3)22-14(21)16-6-4-11(5-7-16)17-9-10(13(19)20)8-12(17)18/h10-11H,4-9H2,1-3H3,(H,19,20). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. Its molecular weight is 312.37.

Scientific Research Applications

Stereocontrolled Synthesis of Piperidine-Condensed Tricyclic Carbapenems

This research involves the synthesis of tricyclic carbapenem derivatives, where a piperidine ring is condensed to the carbapenem skeleton. The synthesized compounds displayed potent in vitro activities against gram-positive and gram-negative bacteria (Mori, Somada, & Oida, 2000).

Novel Piperazine Derivatives as ACC1/2 Non-Selective Inhibitors

The study focused on synthesizing novel (4-piperidinyl)-piperazine derivatives as inhibitors of acetyl-CoA carboxylase 1/2. These compounds demonstrated potent inhibitory activities in enzyme-assay and cell-based assays, and exhibited reduction of hepatic de novo fatty acid synthesis in rats after oral administration (Chonan et al., 2011).

Efficient Synthesis of a Spirocyclic Oxindole Analogue

This research describes an efficient synthesis approach towards the spirocyclic oxindole analogue 1'-(tert-butoxycarbonyl)-2-oxospiro[indoline-3,4'-piperidine]-5-carboxylic acid. The synthesis involved key steps like dianion alkylation and cyclization (Teng, Zhang, & Mendonça, 2006).

Synthesis and Characterization of Tert-butyl Piperazine-1-carboxylate

The synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate involved a condensation reaction and was screened for its in vitro antibacterial and anthelmintic activity, showing moderate results (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, inhaled, or in contact with skin. It may also cause skin irritation, serious eye irritation, and respiratory irritation.

Synthesis routes and methods

Procedure details

To a stirred solution of tert-butyl 4-[4-(methoxycarbonyl)-1,3-oxazol-5-yl]piperidine-1-carboxylate (8.90 g, 28.7 mmol) in methanol (340 mL) was added 1 M NaOH solution (86 mL). After being stirred at room temperature for 2 h, the reaction mixture was concentrated to about one quarter. To this mixture was added ethyl acetate (80 mL) and the mixture was acidified with 10% KHSO4 solution under ice-cooling. The organic layer was separated, washed with brine, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The resulting light yellow solid was triturated with diisopropyl ether to give the title compound (7.32 g, 86%) as a light yellow solid.